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Compound of Interest

Compound Name: Rosiptor

Cat. No.: B610560

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on the solubility and stability of Rosiptor (AQX-
1125) when using Dimethyl Sulfoxide (DMSOQO) as a solvent. This resource includes frequently
asked questions, troubleshooting advice, detailed experimental protocols, and key data
presented in accessible formats to ensure the successful design and execution of your
experiments.

Frequently Asked Questions (FAQs)

Q1: What is the maximum solubility of Rosiptor (AQX-1125) in DMSQO?

Al: The maximum reported solubility of Rosiptor in DMSO is 150 mg/mL, which is equivalent
to 466.56 mM.[1] It is important to note that achieving this concentration may require sonication
and warming.[1] The purity of DMSO is also a critical factor; the use of newly opened, non-
hygroscopic DMSO is recommended as absorbed water can significantly impact solubility.[1]

Q2: How should | prepare a stock solution of Rosiptor in DMSQO?

A2: To prepare a stock solution, you will need to determine your desired concentration and
calculate the required mass of Rosiptor. For example, to prepare a 10 mM stock solution, you
would dissolve the appropriate amount of Rosiptor in the calculated volume of high-purity
DMSO. It is advisable to use a molarity calculator for precise measurements. For high
concentrations, gentle warming and sonication can aid in dissolution.
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Q3: What are the recommended storage conditions for Rosiptor stock solutions in DMSO?

A3: For long-term storage, it is recommended to store Rosiptor stock solutions in DMSO at
-80°C, which should maintain stability for up to two years.[1] For shorter-term storage, -20°C is
acceptable for up to one year.[1] To avoid repeated freeze-thaw cycles, it is best practice to
aliquot the stock solution into smaller, single-use volumes. Some general guidelines suggest
that if a solution is stored at -20°C for more than one month, its efficacy should be re-examined.

Q4: How should I dilute my DMSO stock solution for cell-based assays?

A4: When diluting your Rosiptor DMSO stock solution for cell-based assays, it is crucial to
minimize the final DMSO concentration to avoid cellular toxicity. A final DMSO concentration of
less than 0.5% is generally recommended. To prevent precipitation of the compound, a
stepwise dilution approach is advised. A negative control containing the same final
concentration of DMSO in the culture medium should always be included in your experimental
setup.

Q5: Can | use Rosiptor dissolved in DMSO for in vivo animal studies?

A5: Yes, Rosiptor dissolved in DMSO can be used for in vivo studies. However, the DMSO
stock solution must be further diluted in a vehicle suitable for administration to animals, such as
phosphate-buffered saline (PBS) or 0.9% NaCl. To minimize toxicity in animals, the final
concentration of DMSO in the working solution should ideally be 2% or lower.

Troubleshooting Guide

Issue 1: I am having difficulty dissolving Rosiptor in DMSO at high concentrations.

e Solution: Ensure you are using a fresh, high-purity (hygroscopic) grade of DMSO, as
absorbed water can reduce solubility. Gentle warming of the solution and the use of an
ultrasonic bath can facilitate dissolution. If the compound still does not dissolve, consider
preparing a slightly more dilute stock solution.

Issue 2: My compound precipitates when | dilute the DMSO stock solution in my aqueous
buffer or cell culture medium.
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» Solution: This is a common issue when diluting a compound from a high-concentration
organic stock into an aqueous solution. To mitigate this, use a stepwise dilution method.
Instead of a single large dilution, perform a series of smaller dilutions. Also, ensure that the
final concentration of DMSO in your working solution is as low as possible while maintaining
the desired concentration of Rosiptor.

Issue 3: | am observing unexpected or inconsistent results in my experiments.

e Solution: Inconsistent results could be due to the degradation of the Rosiptor stock solution.
Ensure that you are following the recommended storage conditions and avoiding repeated
freeze-thaw cycles by preparing single-use aliquots. If the stock solution has been stored for
an extended period, particularly at -20°C, consider preparing a fresh stock. It is also
important to include appropriate controls, such as a vehicle control with the same final
DMSO concentration, in all experiments.

Quantitative Data

Table 1: Solubility of Rosiptor (AQX-1125)

. Molar
Concentration .
Solvent Concentration Notes
(mg/mL)
(mM)

Ultrasonic and
warming may be

DMSO 150 466.56 required. Hygroscopic
DMSO can impact
solubility.

Table 2: Recommended Storage of Rosiptor (AQX-1125) Stock Solutions in DMSO

Storage Temperature (°C) Recommended Maximum Storage Period
-80 2 years
-20 1 year
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Experimental Protocols

Protocol 1: Preparation of a 10 mM Rosiptor Stock Solution in DMSO

o Materials: Rosiptor (AQX-1125) powder, high-purity anhydrous DMSO, sterile
microcentrifuge tubes, and precision balance.

o Calculation: The molecular weight of Rosiptor is 321.43 g/mol . To prepare a 10 mM (0.01
mol/L) solution, you will need 3.2143 mg of Rosiptor per 1 mL of DMSO.

e Procedure:

o

Weigh out the desired amount of Rosiptor powder using a precision balance.

o

Add the corresponding volume of high-purity DMSO.

o

Vortex the solution thoroughly. If necessary, use an ultrasonic bath and gentle warming to
ensure complete dissolution.

o

Once fully dissolved, aliquot the stock solution into single-use, sterile microcentrifuge
tubes.

o Storage: Store the aliquots at -80°C for long-term storage.

Visualizations
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Stock Solution Preparation Workflow
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Caption: Workflow for preparing a Rosiptor (AQX-1125) stock solution in DMSO.
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Troubleshooting Logic for Solubility Issues
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Caption: Troubleshooting guide for compound precipitation upon dilution.
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Simplified Rosiptor (AQX-1125) Signaling Pathway
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Caption: Rosiptor activates SHIP1, which in turn inhibits Akt phosphorylation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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